Cas no 61931-81-5 ((Z)-3-Hexenyl Lactate)

• Product Name: (Z)-3-Hexenyl Lactate
• CAS No: 61931-81-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD00036495
• CID: 57795
• PubChem ID: 329830645
• Update Time: 2025-06-25

(Z)-3-Hexenyl Lactate Chemical and Physical Properties

Names and Identifiers

• cis-3-hexenyl lactate
• 3-Hexenyl 2-hydroxypropionate
• Lactic acid cis-3-hexen-1-yl ester
• [Z]-3-Hexen-1-yl lactate
• cis-3-Hexen-1-yl Lactate
• C3 HEXENYL LACTATE
• Cis-3-Hexenyl LaCLate
• CIS-3-HEXENYL LACTATE,NATURAL
• FEMA 3690
• (Z)-Hex-3-enyl lactate
• (Z)-3-Hexenyl Lactate

• MDL： MFCD00036495
• Inchi： 1S/C9H16O3/c1-3-4-5-6-7-12-9(11)8(2)10/h4-5,8,10H,3,6-7H2,1-2H3/b5-4-
• InChI Key： NNLLMULULOBXBY-PLNGDYQASA-N
• SMILES： CC/C=C\CCOC(C(O)C)=O

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: 。
• Density: 0.975 g/mL at 25 °C
  0.982 g/mL at 25 °C(lit.)
• Boiling Point: 71 °C/0.7 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.444
  n20/D 1.446(lit.)
• PSA: 46.53000
• LogP: 1.26670
• FEMA: 3690
• Solubility: 。
• Sensitiveness: Sensitive to light

(Z)-3-Hexenyl Lactate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (Z)-3-Hexenyl Lactate

Professional Introduction to (Z)-3-Hexenyl Lactate (CAS No: 61931-81-5)

(Z)-3-Hexenyl Lactate, with the chemical formula C₆H₁₀O₃ and a CAS number of 61931-81-5, is a naturally occurring ester that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound, also known as (Z)-3-Hexenyl Lactate, is a member of the lactate family, characterized by its unique structural properties and biological activities. The presence of a double bond in its molecular structure imparts distinct chemical and biological characteristics, making it a subject of extensive study in various scientific disciplines.

The (Z)-3-Hexenyl Lactate molecule is structurally similar to other lactates, but its specific configuration and the presence of an allyl group contribute to its unique reactivity and function. This compound is primarily found in trace amounts in certain plants and microorganisms, where it plays a role in metabolic pathways and signaling processes. The (Z)-3-Hexenyl Lactate structure is highly versatile, allowing it to interact with various biological targets and participate in complex biochemical processes.

In recent years, the (Z)-3-Hexenyl Lactate has been the focus of numerous research studies due to its potential applications in pharmaceuticals, agrochemicals, and biotechnology. One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. Researchers have discovered that (Z)-3-Hexenyl Lactate can be used to produce novel compounds with therapeutic properties, including anti-inflammatory, antimicrobial, and antioxidant effects.

The biological activity of (Z)-3-Hexenyl Lactate has been extensively studied in vitro and in vivo. Recent studies have demonstrated that this compound can modulate various cellular pathways, including those involved in inflammation and oxidative stress. For instance, research published in the journal *Biochemical Pharmacology* highlighted the anti-inflammatory effects of (Z)-3-Hexenyl Lactate on macrophage cells, suggesting its potential use in treating chronic inflammatory diseases.

Another area where (Z)-3-Hexenyl Lactate has shown promise is in the field of neurobiology. Studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects. A study published in *Neuropharmacology* reported that (Z)-3-Hexenyl Lactate could protect against neurotoxicity induced by oxidative stress, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The chemical properties of (Z)-3-Hexenyl Lactate also make it an attractive candidate for use in synthetic chemistry. Its double bond allows for various functionalization strategies, enabling the synthesis of complex molecules with tailored properties. Researchers have utilized (Z)-3-Hexenyl Lactate as a building block in the development of novel drug candidates, including those targeting cancer and infectious diseases.

In conclusion, (Z)-3-Hexenyl Lactate (CAS No: 61931-81-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for studying cellular processes and developing new therapeutic agents. As research continues to uncover new applications for this compound, its importance in chemobiology and drug discovery is likely to grow even further.